N-((4-Fluorophenyl)(pentanoylamino)methyl)pentanamide

• Molecular Formula: C17H25FN2O2
• Molecular Weight: 308.4 g/mol
• IUPAC Name: N-[(4-fluorophenyl)-(pentanoylamino)methyl]pentanamide
• InChI: InChI=1S/C17H25FN2O2/c1-3-5-7-15(21)19-17(20-16(22)8-6-4-2)13-9-11-14(18)12-10-13/h9-12,17H,3-8H2,1-2H3,(H,19,21)(H,20,22)
• InChI Key: LXHZEVUGSOCENZ-UHFFFAOYSA-N
• SMILES: CCCCC(=O)NC(C1=CC=C(C=C1)F)NC(=O)CCCC
• Pictograms: Irritant

Description

N-((4-Fluorophenyl)(pentanoylamino)methyl)pentanamide, also known as FUB-PB-22, is a synthetic cannabinoid that has gained attention in recent years due to its potential use in scientific research. This compound was first synthesized in 2012 and has since been used in various studies to understand its mechanism of action and potential therapeutic applications.

Mechanism of Action

N-((4-Fluorophenyl)(pentanoylamino)methyl)pentanamide acts as a potent agonist of the cannabinoid receptors CB1 and CB2, which are primarily located in the central nervous system and immune system, respectively. By binding to these receptors, N-((4-Fluorophenyl)(pentanoylamino)methyl)pentanamide can modulate the activity of various neurotransmitters and cytokines, leading to its observed effects on pain, inflammation, and other physiological processes.
Biochemical and Physiological Effects:
Studies have shown that N-((4-Fluorophenyl)(pentanoylamino)methyl)pentanamide can induce a range of biochemical and physiological effects, including analgesia, anti-inflammatory activity, and changes in appetite and body weight. Additionally, this compound has been found to have neuroprotective properties and can reduce seizure activity in animal models of epilepsy.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-((4-Fluorophenyl)(pentanoylamino)methyl)pentanamide in scientific research is its high potency and selectivity for the cannabinoid receptors, which allows for precise modulation of the endocannabinoid system. However, this compound also has some limitations, including its potential for toxicity and lack of long-term safety data.

Future Directions

There are several potential future directions for research on N-((4-Fluorophenyl)(pentanoylamino)methyl)pentanamide, including the development of new therapeutic applications for neurological disorders and the investigation of its effects on other physiological systems, such as the cardiovascular and respiratory systems. Additionally, further studies are needed to fully understand the safety and toxicity profile of this compound, as well as its potential for abuse and addiction.

Synthesis Methods

N-((4-Fluorophenyl)(pentanoylamino)methyl)pentanamide is synthesized through a multi-step process involving the reaction of 4-fluorobenzyl chloride with pentanoyl chloride, followed by reaction with methylamine and pentanoyl chloride. The final product is obtained through purification and isolation techniques.

Scientific Research Applications

N-((4-Fluorophenyl)(pentanoylamino)methyl)pentanamide has been used in scientific research to study its effects on the endocannabinoid system, which plays a crucial role in regulating various physiological processes such as pain, appetite, and mood. This compound has also been investigated for its potential as a treatment for various neurological disorders, including epilepsy and multiple sclerosis.